Cas no 324067-61-0 (N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide)

N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide is a specialized organic compound featuring a naphthalene core functionalized with two sulfonamide groups, each substituted with a furan-2-ylmethyl moiety. This structure imparts unique chemical properties, including potential applications in coordination chemistry, catalysis, or as a building block for supramolecular assemblies. The presence of furan rings enhances its reactivity in cross-coupling or cycloaddition reactions, while the sulfonamide groups offer hydrogen-bonding capabilities, facilitating molecular recognition. Its rigid naphthalene backbone ensures thermal and chemical stability, making it suitable for high-performance material synthesis. The compound's modular design allows for further derivatization, broadening its utility in pharmaceutical or materials science research.
N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide structure
324067-61-0 structure
Product name:N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide
CAS No:324067-61-0
MF:C20H18N2O6S2
MW:446.496722698212
CID:6251773
PubChem ID:1108254

N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide Chemical and Physical Properties

Names and Identifiers

    • N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide
    • AB00079992-01
    • Oprea1_336851
    • N~1~,N~5~-bis(2-furylmethyl)-1,5-naphthalenedisulfonamide
    • 324067-61-0
    • AH-034/10836057
    • F0191-5680
    • AKOS000597080
    • SR-01000398202-1
    • Oprea1_189546
    • AB00079992-02
    • SR-01000398202
    • N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
    • Z57705833
    • 1-N,5-N-bis(furan-2-ylmethyl)naphthalene-1,5-disulfonamide
    • N1,N5-bis(furan-2-ylmethyl)naphthalene-1,5-disulfonamide
    • Inchi: 1S/C20H18N2O6S2/c23-29(24,21-13-15-5-3-11-27-15)19-9-1-7-17-18(19)8-2-10-20(17)30(25,26)22-14-16-6-4-12-28-16/h1-12,21-22H,13-14H2
    • InChI Key: YJIHIMAJNMNWIG-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C(C=CC=C21)S(NCC1=CC=CO1)(=O)=O)(NCC1=CC=CO1)(=O)=O

Computed Properties

  • Exact Mass: 446.06062865g/mol
  • Monoisotopic Mass: 446.06062865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų
  • XLogP3: 2.3

N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0191-5680-1mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F0191-5680-5mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F0191-5680-10mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
10mg
$79.0 2023-07-28
Life Chemicals
F0191-5680-10μmol
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F0191-5680-2mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F0191-5680-20mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
20mg
$99.0 2023-07-28
Life Chemicals
F0191-5680-25mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
25mg
$109.0 2023-07-28
Life Chemicals
F0191-5680-15mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
15mg
$89.0 2023-07-28
Life Chemicals
F0191-5680-30mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
30mg
$119.0 2023-07-28
Life Chemicals
F0191-5680-4mg
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
324067-61-0 90%+
4mg
$66.0 2023-07-28

N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide Related Literature

Additional information on N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide

Recent Advances in the Study of N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide (CAS: 324067-61-0)

The compound N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide (CAS: 324067-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide, which can be efficiently prepared through a multi-step organic synthesis involving sulfonylation and furan ring functionalization. The compound's structural features, including the naphthalene core and furan substituents, contribute to its ability to interact with various biological targets, making it a promising candidate for drug development.

In vitro and in vivo investigations have demonstrated that N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide exhibits potent inhibitory effects against several enzymes involved in inflammatory pathways. Notably, it has shown high affinity for cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings are supported by molecular docking studies, which reveal favorable binding interactions within the active sites of these enzymes.

Further research has explored the compound's anticancer properties, particularly its ability to induce apoptosis in cancer cell lines through the modulation of key signaling pathways. Mechanistic studies indicate that N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide can disrupt mitochondrial membrane potential and activate caspase cascades, leading to programmed cell death. These effects are observed at low micromolar concentrations, underscoring its potential as a chemotherapeutic agent.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide. Recent efforts have focused on structural modifications to improve its solubility and metabolic stability while retaining its biological activity. Preliminary data from these studies suggest that minor alterations to the furan rings or sulfonamide linkages can significantly enhance the compound's drug-like properties.

In conclusion, N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore its potential in treating various diseases, including inflammation and cancer. The compound's unique chemical structure and biological activities position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical sectors.

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